Tyrosinase (8-17)
Description
Tyrosinase
Scientific Research Applications
Tyrosinase in Melanin Biosynthesis and Dermatology
Tyrosinase is a key enzyme in melanin biosynthesis, crucial for determining the color of mammalian skin and hair. It has significant implications in various dermatological disorders, such as melasma, age spots, and sites of actinic damage, which arise from excessive epidermal pigmentation. Research in this field focuses on finding potent tyrosinase inhibitors to manage these dermatological conditions effectively (Kim & Uyama, 2005).
Tyrosinase Inhibitors in Cosmetics
In the cosmetics industry, tyrosinase inhibitors are sought for their potential in reducing hyperpigmentation in human skin. These inhibitors are key components in cosmetic products aimed at lightening skin complexion and treating hyper-pigmentary disorders (Chang, 2009).
Role in Food and Agriculture Industries
Tyrosinase is responsible for the enzymatic browning of plant-derived foods, leading to a decrease in their nutritional quality and economic value. The search for tyrosinase inhibitors is therefore also relevant in food preservation and processing, where they are used to prevent enzymatic browning and maintain the quality of food products (Parvez, Kang, Chung, & Bae, 2007).
Impact in Biomedical and Agricultural Science
Tyrosinase's role extends to biomedical science, particularly in studies related to melanin synthesis in animals and humans, as well as in agricultural science, especially in relation to plant physiology and pathology. This makes it a focal point of research across diverse scientific fields (Mukherjee, Biswas, Sharma, Banerjee, Biswas, & Katiyar, 2018).
properties
sequence |
CLLWSFQTSA |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Tyrosinase (8-17) |
Origin of Product |
United States |
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